N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-yl]-N'-cyclopentylthiourea

• IUPAC Name: 1-[1-[(2-chloro-4-fluorophenyl)methyl]pyrazol-4-yl]-3-cyclopentylthiourea
• InChI: InChI=1S/C16H18ClFN4S/c17-15-7-12(18)6-5-11(15)9-22-10-14(8-19-22)21-16(23)20-13-3-1-2-4-13/h5-8,10,13H,1-4,9H2,(H2,20,21,23)
• InChI Key: JDRJJHNVNKXCEI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=S)NC2=CN(N=C2)CC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C16H18ClFN4S
• Molecular Weight: 352.9 g/mol

Description

N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-yl]-N'-cyclopentylthiourea, also known as CP-673451, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. This compound has shown promising results in preclinical studies and is currently undergoing clinical trials.

Mechanism of Action

N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-yl]-N'-cyclopentylthiourea acts as a potent inhibitor of the platelet-derived growth factor receptor (PDGFR) tyrosine kinase, which is involved in the regulation of cell growth and proliferation. By inhibiting PDGFR, N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-yl]-N'-cyclopentylthiourea blocks the signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-yl]-N'-cyclopentylthiourea has been shown to have a range of biochemical and physiological effects. In addition to its inhibitory effects on PDGFR, it has been shown to inhibit the activity of other tyrosine kinases, such as c-Kit and Flt3. It has also been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit angiogenesis (the formation of new blood vessels that supply tumors with nutrients and oxygen).

Advantages and Limitations for Lab Experiments

N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-yl]-N'-cyclopentylthiourea has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, and it has been extensively studied for its potential therapeutic applications. However, there are also limitations to its use in lab experiments. For example, it may not be effective in all cancer types, and its efficacy may be affected by factors such as tumor heterogeneity and drug resistance.

Future Directions

There are several future directions for research on N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-yl]-N'-cyclopentylthiourea. One area of focus is the development of combination therapies that incorporate N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-yl]-N'-cyclopentylthiourea with other cancer treatments, such as immunotherapy or targeted therapy. Another area of focus is the identification of biomarkers that can predict the response of tumors to N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-yl]-N'-cyclopentylthiourea, which could help to personalize cancer treatment and improve patient outcomes. Additionally, further studies are needed to better understand the mechanisms of drug resistance to N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-yl]-N'-cyclopentylthiourea and to develop strategies to overcome this resistance.

Scientific Research Applications

N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-yl]-N'-cyclopentylthiourea has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and prostate cancer. In addition, it has been shown to enhance the efficacy of other cancer treatments, such as radiation therapy and chemotherapy.